Cas no 67733-76-0 (1H-Purine, 6-[(2-methylphenyl)methoxy]-)

• Product name: 1H-Purine, 6-[(2-methylphenyl)methoxy]-
• CAS No: 67733-76-0
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 387693
• PubChem ID: 58205213

1H-Purine, 6-[(2-methylphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-[(2-methylphenyl)methoxy]-
• 6-[(2-methylphenyl)methoxy]-7H-purine
• 6-((2-Methylbenzyl)oxy)-1H-purine
• 6-[(2-METHYLPHENYL)METHOXY]-1H-PURINE
• 67733-76-0
• DTXSID70728941
• SCHEMBL821502

• Inchi： InChI=1S/C13H12N4O/c1-9-4-2-3-5-10(9)6-18-13-11-12(15-7-14-11)16-8-17-13/h2-5,7-8H,6H2,1H3,(H,14,15,16,17)
• InChI Key： CDCYPSVZKPSKRI-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1COC2=NC=NC3=C2NC=N3

Computed Properties

• Exact Mass: 240.10111102g/mol
• Monoisotopic Mass: 240.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.7Ų